Cas no 7113-02-2 (4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester)

• Product name: 4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester
• CAS No: 7113-02-2
• MF: C₁₁H₉NO₂S
• MW: 219.25966
• MDL: MFCD06204179
• CID: 562113
• PubChem ID: 11183586

4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester
• 2-PHENYLTHIAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• Methyl 2-phenyl-1,3-thiazole-4-carboxylate
• 2-phenyl-1,3-thiazole-4-carboxylic acid methyl ester
• 2-Phenyl-thiazol-4-carbonsaeure-methylester
• METHYL 2-PHENYLTHIAZOLE-4-CARBOXYLATE
• TS-03140
• 7113-02-2
• METHYL2-PHENYLTHIAZOLE-4-CARBOXYLATE
• SCHEMBL12279458
• DTXSID40457973
• FT-0716927
• AB23218
• 4-Thiazolecarboxylicacid,2-phenyl-,methyl ester
• VGWOUTBYGICCLO-UHFFFAOYSA-N
• AKOS015963849

• MDL： MFCD06204179
• Inchi： InChI=1S/C11H9NO2S/c1-14-11(13)9-7-15-10(12-9)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： VGWOUTBYGICCLO-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CSC(=N1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 219.03500
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.250
• Melting Point: 77-78 ºC
• Boiling Point: 353 ºC
• Flash Point: 167 ºC
• PSA: 67.43000
• LogP: 2.59670
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives